Cas no 654655-80-8 (Bedaquiline (Mixture of Diastereomers))

• Product Name: Bedaquiline (Mixture of Diastereomers)
• CAS No: 654655-80-8
• MF: C₃₂H₃₁BrN₂O₂
• MW: 555.504747629166
• CID: 1062541
• PubChem ID: 10437679
• Update Time: 2025-04-20

Bedaquiline (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Bedaquiline (Mixture of Diastereomers)
• 3-Quinolineethanol, 6-bromo-.alpha.-[2-(dimethylamino)ethyl]-2-methoxy-.alpha.-1-naphthalenyl-.beta.-phenyl-
• (Rac)-Bedaquiline
• 6-Bromo-a-[2-(dimethylamino)ethyl]-2-methoxy-a-1-naphthalenyl-ss-phenyl-3-quinolineethanol
• 1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol
• AKOS015900657
• SCHEMBL296659
• 843663-66-1
• cis-1-(6-Bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol
• BCP18281
• 1-(6-bromo-2 -methoxy-quinolin-3-yl)-4-dimethylamino-2-naphtalen-1-yl-1-phenyl-butan-2-ol
• 1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol
• 654653-93-7
• HY-14881B
• D72370
• 6-Bromo-alpha-[2-(dimethylamino)ethyl]-2-methoxy-alpha-1-naphthalenyl-beta-phenyl-3-quinolineethanol
• DB-097608
• 654655-80-8
• CHEMBL4068649
• (1R*,2R*)-1-(6-Bromo-2-methoxy-quinolin-3-yl)-4-methyl-amino-2-naphthalen-1-yl-1-phenyl-butan-2-ol
• (alphaR,betaS)-rel-Bedaquiline
• (1R*,2S*)-1-(6-Bromo-2-methoxy-quinolin-3-yl)-4-methyl-amino-2-naphthalen-1-yl-1-phenyl-butan-2-ol
• (1R,2R)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(methylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol
• CS-0009940
• 1-(6-bromo-2-methoxy-3-quinolyl)-4-(dimethylamino)-2-(1-naphthyl)-1-phenyl-butan-2-ol
• Bedaquiline (TMC207)?

• Inchi： 1S/C32H31BrN2O2/c1-35(2)19-18-32(36,28-15-9-13-22-10-7-8-14-26(22)28)30(23-11-5-4-6-12-23)27-21-24-20-25(33)16-17-29(24)34-31(27)37-3/h4-17,20-21,30,36H,18-19H2,1-3H3
• InChI Key： QUIJNHUBAXPXFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=N2)OC)C(C1C=CC=CC=1)C(C1=CC=CC2C=CC=CC1=2)(CCN(C)C)O

Computed Properties

• Exact Mass: 554.15689g/mol
• Monoisotopic Mass: 554.15689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Melting Point: >164°C (dec.)
• Solubility: Acetonitrile (Slightly, Heated) Chloroform (Slightly, Heated), DMSO (Slightly)

Bedaquiline (Mixture of Diastereomers) Security Information

• Storage Condition：-20?C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes